Cas no 1824433-47-7 (Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate)

• Product Name: Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate
• CAS No: 1824433-47-7
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• MDL: MFCD24532705
• CID: 4708939
• PubChem ID: 77132775
• Update Time: 2025-06-08

Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-oxo-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate

• MDL： MFCD24532705
• Inchi： 1S/C11H18N2O4/c1-11(2,3)17-10(15)13-4-7-8(5-13)16-6-9(14)12-7/h7-8H,4-6H2,1-3H3,(H,12,14)
• InChI Key： YDGKPNUYHUQQDS-UHFFFAOYSA-N
• SMILES： O1CC(NC2CN(C(=O)OC(C)(C)C)CC12)=O

Computed Properties

• Exact Mass: 242.127
• Monoisotopic Mass: 242.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9

Additional information on Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate

Introduction to Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate (CAS No. 1824433-47-7)

Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its chemical abstracts service number CAS No. 1824433-47-7, belongs to the class of oxazine derivatives, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate features a fused heterocyclic system consisting of a pyrrole ring and an oxazine moiety. The presence of a tert-butyl group at the carboxyl position enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the 3-oxo functional group introduces a reactive site for further modifications, enabling the development of more sophisticated derivatives with tailored biological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of oxazine derivatives in the design of novel therapeutic agents. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, antiviral, and anticancer therapies. The structural features of Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate make it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential to serve as a key intermediate in the synthesis of more complex molecules. The versatility of its structure allows for modifications at multiple sites, enabling chemists to explore a wide range of pharmacophores. This flexibility is crucial in drug discovery pipelines, where the ability to fine-tune molecular properties can significantly impact biological activity and efficacy.

In addition to its synthetic utility, Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate has been studied for its potential biological effects. Preliminary investigations suggest that it may exhibit moderate inhibitory activity against certain enzymes and receptors involved in disease pathways. These findings are particularly intriguing given the growing interest in structure-based drug design, where detailed knowledge of molecular interactions is essential for developing effective treatments.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for characterizing the compound's structure and confirming its identity.

As research in pharmaceutical chemistry continues to evolve, compounds like Tert-butyl 3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate will play an increasingly important role in the discovery and development of new drugs. The combination of its unique structural features and promising biological activity makes it a valuable asset in the quest for innovative therapeutic solutions.

The future prospects for this compound are bright, with ongoing studies aimed at exploring its full potential. Collaborative efforts between synthetic chemists and biologists will be essential to unlock its therapeutic benefits. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can harness the power of this remarkable molecule to address some of the most pressing challenges in medicine.